Cas no 887261-89-4 (tert-butyl (3R)-3-(prop-2-yn-1-yloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(prop-2-yn-1-yloxy)pyrrolidine-1-carboxylate
• CAS No: 887261-89-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6352056
• PubChem ID: 91276069
• Update Time: 2024-01-05

tert-butyl (3R)-3-(prop-2-yn-1-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(prop-2-yn-1-yloxy)pyrrolidine-1-carboxylate
• TERT-BUTYL (R)-3-(PROP-2-YN-1-YLOXY)PYRROLIDINE-1-CARBOXYLATE
• SCHEMBL21107396
• AT22509
• EN300-11982469
• 887261-89-4
• tert-butyl (3R)-3-prop-2-ynoxypyrrolidine-1-carboxylate

• Inchi： 1S/C12H19NO3/c1-5-8-15-10-6-7-13(9-10)11(14)16-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m1/s1
• InChI Key： ATLKTOYVLKNXJV-SNVBAGLBSA-N
• SMILES： O(CC#C)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids